Dialifor

• CAS No.: 10311-84-9
• Product Name: Dialifor
• Molecular Formula: C14-H17-Cl-N-O4-P-S2
• Molecular Weight: 393.8 g/mol
• IUPAC Name: 2-(2-chloro-1-diethoxyphosphinothioylsulfanylethyl)isoindole-1,3-dione
• Standard InChI: InChI=1S/C14H17ClNO4PS2/c1-3-19-21(22,20-4-2)23-12(9-15)16-13(17)10-7-5-6-8-11(10)14(16)18/h5-8,12H,3-4,9H2,1-2H3
• Standard InChIKey: MUMQYXACQUZOFP-UHFFFAOYSA-N
• SMILES: CCOP(=S)(OCC)SC(CCl)N1C(=O)C2=CC=CC=C2C1=O
• Canonical SMILES: CCOP(=S)(OCC)SC(CCl)N1C(=O)C2=CC=CC=C2C1=O
• Colorform: White crystalline solid; also reported as oil; COLORLESS
• Melting Point: 153 to 156° F solid 144 to 147° F recrystallized from toluene and hexane (EPA, 1998); 68.0 °C; 67-69 °C /solid/; 62-64 °C when recrystallized from toluene and hexane
• Physical Description: Dialifor is a white crystalline solid, also reported as a colorless oil, colorless. Used as an insecticide and acaricide (kills beetles, ticks, mites, etc.). (EPA, 1998)
• Description: Dialifor is a white crystalline solid, also reported as a colorless oil, colorless. Used as an insecticide and acaricide (kills beetles, ticks, mites, etc.). (EPA, 1998); Dialifor is a member of isoindoles.
• Shelf Life: The technical product and its formulations are stable for over 2 yr under normal conditions but are hydrolyzed readily by strong alkali.; ... Reported to be readily hydrolyzed by strong alkali.
• Solubility: 4.57e-07 M; Sol in aromatic hydrocarbons, ethers, esters, ketones; Very soluble in cyclohexanone; slightly soluble in aliphatic hydrocarbons, alcohols; In acetone 760, isophorone 400, chloroform 620, xylene 570, diethyl ether 500, ethanol <10, hexane <10 (all in g/kg at 20 °C); Soluble in common organic solvents; In water, 0.18 mg/L at 25 °C
• Synonyms: dialifor; O,O-diethyl S-(2-chloro-1-phthalimidoethyl) phosphorodithioate; Torak; Torak EC 24
• Vapor Pressure: 0.001 mm Hg at 95 °F (EPA, 1998); 6.20e-08 mmHg; 6.2X10-8 mm Hg at 25 °C
• PubChem Compound: 25146
• Last Modified: Nov 11 2021